Cas no 2228489-85-6 (1-3-chloro-4-(difluoromethoxy)phenylcyclopentan-1-amine)

• Product Name: 1-3-chloro-4-(difluoromethoxy)phenylcyclopentan-1-amine
• CAS No: 2228489-85-6
• MF: C₁₂H₁₄ClF₂NO
• MW: 261.695469379425
• CID: 5909931
• PubChem ID: 165883882
• Update Time: 2025-06-25

1-3-chloro-4-(difluoromethoxy)phenylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-chloro-4-(difluoromethoxy)phenylcyclopentan-1-amine
• 2228489-85-6
• 1-[3-chloro-4-(difluoromethoxy)phenyl]cyclopentan-1-amine
• EN300-1970341

• Inchi： 1S/C12H14ClF2NO/c13-9-7-8(12(16)5-1-2-6-12)3-4-10(9)17-11(14)15/h3-4,7,11H,1-2,5-6,16H2
• InChI Key： SPGDGBJDSTXURZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CCCC1)N)OC(F)F

Computed Properties

• Exact Mass: 261.0731981g/mol
• Monoisotopic Mass: 261.0731981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-3-chloro-4-(difluoromethoxy)phenylcyclopentan-1-amine

Compound CAS No 2228489-85-6: 1-3-Chloro-4-(Difluoromethoxy)Phenylcyclopentan-1-Amine

The compound with CAS No 2228489-85-6, commonly referred to as 1-3-chloro-4-(difluoromethoxy)phenylcyclopentan-1-amine, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological properties, making it a subject of interest in both academic and industrial settings.

The molecular structure of 1-3-chloro-4-(difluoromethoxy)phenylcyclopentan-1-amine comprises a cyclopentane ring substituted with a chlorinated phenyl group and a difluoromethoxy substituent. The presence of these groups imparts distinct electronic and steric properties, which are crucial for its reactivity and functionality. Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

One of the most notable aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the construction of complex heterocycles, leveraging its unique substitution pattern to facilitate key transformations. For instance, the chloro group can serve as an electrophilic site for nucleophilic aromatic substitution reactions, while the difluoromethoxy group introduces fluorine atoms, known for their ability to enhance drug-like properties such as lipophilicity and metabolic stability.

Recent advancements in synthetic methodology have also shed light on the efficient preparation of 1-3-chloro-4-(difluoromethoxy)phenylcyclopentan-1-amine. By employing catalytic cross-coupling reactions and advanced oxidation techniques, chemists have been able to achieve higher yields and improved purity levels. These developments underscore the compound's versatility and its suitability for large-scale production, which is essential for its potential commercial applications.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. Its ability to modulate specific cellular pathways makes it a valuable tool in pharmacological research. For example, studies have demonstrated its potential as an antagonist or agonist in receptor-mediated signaling, opening avenues for its use in treating conditions such as inflammation, neurodegenerative diseases, and cancer.

The incorporation of fluorine atoms into the structure of 1-3-chloro-4-(difluoromethoxy)phenylcyclopentan-1-amine also contributes to its stability under physiological conditions, a critical factor for drug candidates. Fluorine's unique electronic properties can enhance the molecule's resistance to metabolic degradation, thereby prolonging its half-life in vivo. This characteristic has led researchers to explore its potential as a scaffold for developing long-lasting therapeutic agents.

Beyond pharmacology, this compound has also found applications in materials science. Its rigid cyclopentane ring and substituted aromatic system make it an attractive candidate for use in polymer synthesis and advanced materials development. By incorporating this compound into polymeric frameworks, scientists aim to create materials with enhanced mechanical properties and thermal stability.

In conclusion, CAS No 2228489-85-6, or 1-3-chloro-4-(difluoromethoxy)phenylcyclopentan-1-amine, represents a versatile and intriguing molecule with a wide range of potential applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both scientific understanding and practical innovations.